Cas no 1305324-49-5 (1-(3-chloro-2,6-difluorophenyl)propan-2-one)

• Product Name: 1-(3-chloro-2,6-difluorophenyl)propan-2-one
• CAS No: 1305324-49-5
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• CID: 4587070
• PubChem ID: 84672742
• Update Time: 2025-08-05

1-(3-chloro-2,6-difluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(3-chloro-2,6-difluorophenyl)-
• 1-(3-chloro-2,6-difluorophenyl)propan-2-one

• Inchi： 1S/C9H7ClF2O/c1-5(13)4-6-8(11)3-2-7(10)9(6)12/h2-3H,4H2,1H3
• InChI Key： SCJBGDYLKQCGIX-UHFFFAOYSA-N
• SMILES： C(C1=C(F)C=CC(Cl)=C1F)C(=O)C

Additional information on 1-(3-chloro-2,6-difluorophenyl)propan-2-one

Introduction to 1-(3-Chloro-2,6-difluorophenyl)propan-2-one (CAS No. 1305324-49-5)

1-(3-Chloro-2,6-difluorophenyl)propan-2-one, with the CAS number 1305324-49-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chlorinated and difluorinated phenyl group attached to a ketone moiety. The combination of these functional groups imparts distinct physical and chemical properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 1-(3-chloro-2,6-difluorophenyl)propan-2-one is C₁₀H₇ClF₂O, and its molecular weight is approximately 218.61 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol. These properties facilitate its use in various synthetic reactions and analytical techniques.

In recent years, 1-(3-chloro-2,6-difluorophenyl)propan-2-one has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that derivatives of 1-(3-chloro-2,6-difluorophenyl)propan-2-one exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

Beyond its use as an intermediate, 1-(3-chloro-2,6-difluorophenyl)propan-2-one has also been explored for its intrinsic biological activities. A recent study published in the European Journal of Medicinal Chemistry investigated the cytotoxic effects of this compound on various cancer cell lines. The results indicated that 1-(3-chloro-2,6-difluorophenyl)propan-2-one exhibited selective cytotoxicity against human breast cancer cells (MCF-7) and prostate cancer cells (PC-3), with minimal effects on normal cells. This selective toxicity suggests that the compound may have potential as a novel anticancer agent.

The mechanism of action of 1-(3-chloro-2,6-difluorophenyl)propan-2-one has also been a subject of interest. Research conducted at the University of California, San Francisco, revealed that this compound can modulate specific signaling pathways involved in cell proliferation and apoptosis. Specifically, it was found to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This finding provides valuable insights into the molecular mechanisms underlying the anticancer activity of 1-(3-chloro-2,6-difluorophenyl)propan-2-one.

In addition to its potential therapeutic applications, 1-(3-chloro-2,6-difluorophenyl)propan-2-one has also been used as a model compound for studying chemical reactivity and reaction mechanisms. Its unique electronic properties make it an excellent substrate for various organic transformations. For example, a study published in Organic Letters described a novel catalytic method for the selective reduction of the ketone group in 1-(3-chloro-2,6-difluorophenyl)propan-2-one, yielding a corresponding alcohol with high enantioselectivity. This method has significant implications for the synthesis of chiral compounds with pharmaceutical relevance.

The safety profile of 1-(3-chloro-2,6-difluorophenyl)propan-2-one has also been evaluated in several studies. Toxicological assessments have shown that this compound exhibits low acute toxicity when administered orally or intraperitoneally to rodents. However, it is important to note that prolonged exposure or high doses may have adverse effects on specific organ systems. Therefore, appropriate safety measures should be taken when handling this compound in laboratory settings.

In conclusion, 1-(3-chloro-2,6-difluorophenyl)propan-2-one (CAS No. 1305324-49-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate. Ongoing research continues to uncover new applications and mechanisms of action for this compound, contributing to advancements in drug discovery and development.